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Compound of Interest

Compound Name: Cyanine5.5 amine

Cat. No.: B12399486

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of
Cyanine5.5 (Cy5.5) amine and its sulfonated counterpart in dimethyl sulfoxide (DMSO) and
various aqueous buffers. The information herein is intended to assist researchers in the life
sciences and drug development in preparing and utilizing these near-infrared (NIR) fluorescent
dyes for bioconjugation and other labeling applications.

Introduction to Cyanine5.5 Amine

Cyanineb.5 amine is a fluorescent dye widely used for labeling biomolecules in the near-
infrared spectrum. Its primary amine group allows for covalent attachment to various functional
groups on proteins, antibodies, nucleic acids, and other molecules. A key consideration for its
use is its solubility, which can significantly impact the efficiency of labeling reactions and the
handling of the dye in experimental settings. This guide will delve into the solubility of both the
standard Cy5.5 amine and its water-soluble sulfonated form.

Quantitative Solubility Data

The solubility of Cyanine5.5 amine varies significantly between organic solvents and agqueous
buffers. The following tables summarize the available quantitative data for both the standard
and sulfonated forms of the dye.

Table 1: Solubility of Cyanine5.5 Amine
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Solvent/Buffer

Solubility

Concentration
(Molar)

Notes

Dimethyl Sulfoxide

Requires sonication

100 mg/mL][1] ~132.6 mM for complete
(DMSO) : .
dissolution.[1]
Water Practically Insoluble <2 uM[2]
10% DMSO, 40% Forms a suspended
PEG300, 5% Tween- 2.08 mg/mL][1] ~2.76 mM solution; requires
80, 45% Saline sonication.[1]
10% DMSO, 90% Forms a suspended
(20% SBE-B-CD in 2.08 mg/mL ~2.76 mM solution; requires
Saline) sonication.
Table 2: Solubility of sulfo-Cyanine5.5 Amine
. Concentration
Solvent/Buffer Solubility Notes
(Molar)
The presence of
) - sulfonate groups
Water Highly soluble Not specified ]
confers high
hydrophilicity.
Ideal for
Aqueous Buffers (e.qg., N -~ bioconjugation in
Good solubility Not specified
PBS) purely agqueous
environments.
Also soluble in other
Dimethyl Sulfoxide N N polar organic solvents
Good solubility Not specified ]
(DMSO) like DMF and
alcohols.
Experimental Protocols
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Detailed methodologies are crucial for the successful dissolution and application of Cyanine5.5
amine. The following sections provide protocols for preparing stock solutions and a general
procedure for bioconjugation.

Protocol for Preparing a Cyanine5.5 Amine Stock
Solution in DMSO

This protocol is suitable for creating a concentrated stock solution for subsequent dilution into
reaction buffers.

Materials:

Cyanine5.5 amine powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator bath

Microcentrifuge tubes

Procedure:

Weigh the desired amount of Cyanine5.5 amine powder and place it in a microcentrifuge
tube.

e Add the calculated volume of DMSO to achieve the target concentration (e.g., for a 100
mg/mL solution, add 10 pL of DMSO to 1 mg of dye).

» Vortex the tube vigorously for 1-2 minutes to initially disperse the dye.

e Place the tube in a sonicator bath and sonicate for 10-15 minutes to aid dissolution. The
solution should become clear.

 Visually inspect the solution for any undissolved particles. If present, continue sonication for
another 5-10 minutes.
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» Store the stock solution at -20°C, protected from light and moisture.

Protocol for Preparing a Suspended Solution of
Cyanine5.5 Amine for In Vivo Applications

This protocol describes the preparation of a suspended solution suitable for administration in
animal studies.

Materials:

e Cyanineb.5 amine stock solution in DMSO (e.g., 20.8 mg/mL)
 PEG300

e Tween-80

o Saline solution (0.9% NacCl)

 Sterile microcentrifuge tubes

» \ortex mixer

e Sonicator bath

Procedure:

In a sterile microcentrifuge tube, combine 100 pL of a 20.8 mg/mL Cyanine5.5 amine stock
solution in DMSO with 400 pL of PEG300.

o Vortex the mixture thoroughly until it is homogeneous.
e Add 50 pL of Tween-80 to the mixture and vortex again until fully incorporated.
e Add 450 pL of saline to bring the total volume to 1 mL.

» Vortex the final mixture and sonicate to ensure a uniform suspension. The final concentration
will be approximately 2.08 mg/mL.
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Experimental Workflow Visualization

The following diagrams illustrate the logical steps involved in preparing Cyanine5.5 amine and
its use in a typical bioconjugation experiment.

Stock Solution Preparation

Weigh Cy5.5 Amine Powder

Add Anhydrous DMSO

Vortex to Disperse

Sonicate for Complete Dissolution

Store at -20°C

Click to download full resolution via product page

Workflow for Cyanine5.5 Amine Stock Solution Preparation.
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Bioconjugation Workflow

Reactant Preparation

Prepare Biomolecule in Prepare Cy5.5 Amine
Aqueous Buffer (pH 7-9) Working Solution

Conjugation Reattion

Mix Biomolecule and Dye

Incubate at Room Temperature
(e.g., 1-2 hours)

Purification

Purify Conjugate
(e.g., Size Exclusion Chromatography)

;

Analyze Conjugate
(e.g., Spectrophotometry)

Click to download full resolution via product page

General Workflow for Bioconjugation with Cyanine5.5 Amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. medchemexpress.com [medchemexpress.com]
e 2. lumiprobe.com [lumiprobe.com]

e To cite this document: BenchChem. [In-Depth Technical Guide: Solubility of Cyanine5.5
Amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12399486#cyanine5-5-amine-solubility-in-dmso-and-
agueous-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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